Cas no 2345-12-2 (Tridecanoic acid,12-oxo-)

• Product Name: Tridecanoic acid,12-oxo-
• CAS No: 2345-12-2
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 263789
• PubChem ID: 75363
• Update Time: 2025-04-19

Tridecanoic acid,12-oxo- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid,12-oxo-
• 12-Ketotridecanoic acid
• 12-Oxotridecanoic acid
• NS00048771
• DTXSID1062332
• EINECS 219-060-6
• NRVDTUOVKXZNCW-UHFFFAOYSA-N
• 12-keto tridecanoic acid
• 12-Oxotridecanoic acid #
• LMFA01060043
• AKOS025296215
• 2345-12-2
• Tridecanoic acid, 12-oxo-
• CHEBI:185248
• SCHEMBL2349956
• 12-oxo-tridecanoic acid

• Inchi： 1S/C13H24O3/c1-12(14)10-8-6-4-2-3-5-7-9-11-13(15)16/h2-11H2,1H3,(H,15,16)
• InChI Key： NRVDTUOVKXZNCW-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 0.972
• Boiling Point: 361.9°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.456
• PSA: 54.37